Cas no 54342-83-5 (7-Indolizinecarboxylic acid, 2-methyl-, ethyl ester)

• Product Name: 7-Indolizinecarboxylic acid, 2-methyl-, ethyl ester
• CAS No: 54342-83-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 354844
• PubChem ID: 127257836
• Update Time: 2025-04-19

7-Indolizinecarboxylic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Indolizinecarboxylic acid, 2-methyl-, ethyl ester
• ethyl 2-methylindolizine-7-carboxylate
• 54342-83-5
• Propyl indolizine-7-carboxylate
• Propylindolizine-7-carboxylate

• Inchi： 1S/C12H13NO2/c1-2-8-15-12(14)10-5-7-13-6-3-4-11(13)9-10/h3-7,9H,2,8H2,1H3
• InChI Key： URYFKNNWBAIMPO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN2C=CC=C2C=1)=O)CCC

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71